Cas no 110-95-2 (N,N,N',N'-Tetramethyl-1,3-propanediamine)

• Product Name: N,N,N',N'-Tetramethyl-1,3-propanediamine
• CAS No: 110-95-2
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• MDL: MFCD00008337
• CID: 35654
• PubChem ID: 87576467
• Update Time: 2025-06-29

N,N,N',N'-Tetramethyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N1,N1,N3,N3-Tetramethylpropane-1,3-diamine
• ATOFINA TMPDA
• N,N,N1,N1-TETRAMETHYL 1,3 PROPANE DIAMINE
• N,N,N',N'-TETRAMETHYL-1,3-DIAMINOPROPANE
• N,N,N',N'-TETRAMETHYL-1,3-PROPANEDIAMINE
• N,N,N',N'-TETRAMETHYLPROPANE-1,3-DIAMINE
• N,N,N',N'-TETRAMETHYLTRIMETHYLENEDIAMINE
• TETRAMETHYL-1,3-DIAMINO PROPANE
• TETRAMETHYLPROPANEDIAMINE
• TMDAP
• TMPDA
• (CH3)2N(CH2)3N(CH3)2
• 3-Propanediamine,N,N,N’,N’-tetramethyl-1
• bis((dimethylamino)methyl)methane
• Bis[(dimethylamino)methyl]methane
• n,n,n’,n’-tetramethyl-3-propanediamine
• Propane-1,3-diamine, N,N,N',N'-tetramethyl-
• tetramethyl-1,3-propanediamine
• Tetramethyltrimethylenediamine
• Tetramethylpropylenediamine
• 1,3-Bis(dimethylamino)propane
• N,N,N‘,N‘-Tetramethyl-1,3-propanediamine
• N,N,N′,N′-Tetramethyl-1,3-propanediamine
• FENTAMINE TMPDA
• Tetramethylpropylendiamin
• 2,6-Dimethyl-2,6-diazaheptane
• 1,3-PROPANEDIAMINE, N,N,N',N'-TETRAMETHYL-
• 73B9I6HN5R
• C7H18N2
• DMQSHEKGGUOYJS-UHFFFAOYSA-N
• Propane-1,3-diamine, N,N,N',N'-tetramethyl
• n,n,n,n-tetramethyl-1,3-propanediamine
• 1,3
• DTXSID9047469
• NCGC00248215-01
• CS-W016545
• W-108681
• 1,3-bis-dimethylaminopropane
• SCHEMBL212626
• EINECS 203-818-8
• EC 203-818-8
• DMQSHEKGGUOYJS-UHFFFAOYSA-
• n,n,n',n'-tetramethylpropanediamine
• Tetramethyl-1,3-diaminopropane
• 1,3-Propanediamine, N1,N1,N3,N3-tetramethyl-
• UNII-73B9I6HN5R
• AKOS000121243
• 1,3-(N,N,N',N'-TETRAMETHYLDIAMINO)PROPANE
• 110-95-2
• MFCD00008337
• NS00007207
• Q27266169
• DTXCID7027469
• InChI=1/C7H18N2/c1-8(2)6-5-7-9(3)4/h5-7H2,1-4H3
• LS-13392
• N,N,N',N'-Tetramethyl-1,3-propanediamine, >=99%
• CHEMBL177250
• NCGC00254834-01
• CAS-110-95-2
• F20303
• BRN 1734176
• Tox21_300932
• FT-0606574
• N,N,N',N'-TETRAMETHYL-1,3-PROPANANEDIAMINE
• T0548
• [3-(dimethylamino)propyl]dimethylamine
• N,N,N\\',N\\'-Tetramethyl-1,3-propanediamine
• propane, 1,3-bisdimethylamino-
• DB-040946
• N,N,N',N'-Tetramethyl-1,3-propanediamine

• MDL： MFCD00008337
• Inchi： 1S/C7H18N2/c1-8(2)6-5-7-9(3)4/h5-7H2,1-4H3
• InChI Key： DMQSHEKGGUOYJS-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCN(C)C
• BRN： 1734176

Computed Properties

• Exact Mass: 130.14700
• Monoisotopic Mass: 130.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 51.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.779 g/mL at 25 °C(lit.)
• Melting Point: 28.9°C (estimate)
• Boiling Point: 145°C
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.4234(lit.)
• PH: 12.5 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, acids, acid chlorides, permanganates, carbon dioxide, nitrates, peroxides, nitrites, halogens.
• PSA: 6.48000
• LogP: 0.49970
• Vapor Pressure: 760 mmHg ( 145 °C)
• FEMA: 2707
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

N,N,N',N'-Tetramethyl-1,3-propanediamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H311,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：2
• Hazard Category Code： 10-22-24-34
• Safety Instruction： S16-S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：10-34
• RTECS：TX8400000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：2.9-22.5%(V)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22; R24; R34
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N,N,N',N'-Tetramethyl-1,3-propanediamine

Properties and Applications of N,N,N',N'-Tetramethyl-1,3-propanediamine (CAS No. 110-95-2)

N,N,N',N'-Tetramethyl-1,3-propanediamine, with the chemical formula C₆H₁₅N₂, is a versatile diamine derivative widely utilized in pharmaceutical synthesis, polymer chemistry, and specialty chemical manufacturing. Its molecular structure, featuring four methyl groups attached to a propyl backbone, imparts unique reactivity and stability, making it a valuable intermediate in various industrial applications.

The compound is primarily recognized for its role as a building block in the synthesis of complex organic molecules. Its primary amine functional groups enable it to participate in nucleophilic substitution reactions, forming stable imines and amides. These reactions are fundamental in constructing pharmacophores, which are key structural elements in drug design. Recent advancements in medicinal chemistry have leveraged N,N,N',N'-Tetramethyl-1,3-propanediamine to develop novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases.

In the realm of polymer science, this diamine is employed as a crosslinking agent and chain extender in the production of polyamides and polyimides. Its high thermal stability and resistance to degradation make it particularly suitable for high-performance materials used in aerospace and electronics industries. Researchers have recently explored its application in creating conductive polymers for flexible electronics, where its ability to form stable coordination complexes with transition metals enhances electrical conductivity.

The pharmaceutical industry has also harnessed the potential of N,N,N',N'-Tetramethyl-1,3-propanediamine in the development of enzyme inhibitors and receptor modulators. For instance, studies have demonstrated its efficacy in inhibiting proteases involved in inflammation pathways. By modifying its structure to enhance bioavailability and metabolic stability, scientists have synthesized derivatives that show promise in treating chronic inflammatory conditions.

Moreover, CAS No. 110-95-2 has found utility in agrochemical formulations as a precursor for herbicides and fungicides. Its ability to chelate metal ions allows it to act as a stabilizer in metal-based pesticides, improving their efficacy while reducing environmental impact. Recent research highlights its role in developing eco-friendly agrochemicals that align with sustainable farming practices.

From an industrial perspective, N,N,N',N'-Tetramethyl-1,3-propanediamine serves as a critical intermediate in the production of dyes and pigments. Its reactivity with aromatic compounds enables the synthesis of vibrant colorants used in textiles and coatings. Innovations in this area have led to the development of high-efficiency dyes with improved lightfastness and thermal resistance.

The compound's solubility profile further broadens its applicability. It exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), facilitating its use in solution-based chemical processes. This property is particularly advantageous in pharmaceutical formulations where solvent compatibility is crucial for drug delivery systems.

Recent breakthroughs in green chemistry have prompted researchers to investigate alternative synthesis routes for CAS No. 110-95-2 that minimize waste and energy consumption. Catalytic methods employing transition metals have shown promise in achieving higher yields with reduced environmental footprint. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, N,N,N',N'-Tetramethyl-1,3-propanediamine (CAS No. 110-95-2) is a multifaceted compound with significant contributions across multiple scientific disciplines. Its unique chemical properties continue to drive innovation in pharmaceuticals, materials science, agriculture, and industrial chemistry. As research progresses, new applications for this versatile diamine are expected to emerge, further solidifying its importance in modern chemical science.